Cas no 15850-92-7 (4-butoxy-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-butoxy-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 15850-92-7
• MF: C₂₀H₂₂N₂O₃S
• MW: 370.465283870697
• CID: 6491724
• Update Time: 2025-05-20

4-butoxy-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
• 4-butoxy-N-(6-ethoxybenzo[d]thiazol-2-yl)benzamide
• Benzamide, 4-butoxy-N-(6-ethoxy-2-benzothiazolyl)-

• Inchi： 1S/C20H22N2O3S/c1-3-5-12-25-15-8-6-14(7-9-15)19(23)22-20-21-17-11-10-16(24-4-2)13-18(17)26-20/h6-11,13H,3-5,12H2,1-2H3,(H,21,22,23)
• InChI Key： WCZBQSCJRKAKPZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(OCC)C=C2S1)(=O)C1=CC=C(OCCCC)C=C1

Additional information on 4-butoxy-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide

4-Butoxy-N-(6-Ethoxy-1,3-Benzothiazol-2-Yl)Benzamide: A Comprehensive Overview

CAS No. 15850-92-7, commonly referred to as 4-butoxy-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide, is a complex organic compound with a diverse range of applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzothiazole ring system, which is a heterocyclic aromatic structure containing sulfur and nitrogen atoms. This structural feature contributes to its stability and reactivity under different conditions.

The synthesis of 4-butoxy-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide involves a series of carefully controlled reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Studies have shown that derivatives of benzothiazole compounds exhibit significant biological activity, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, recent research has demonstrated that 4-butoxy-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide derivatives can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways.

In addition to its pharmaceutical applications, this compound has also found utility in the field of agrochemistry. Its ability to act as a fungicide or insecticide makes it a valuable candidate for developing eco-friendly pesticides. Researchers are currently investigating its efficacy against various plant pathogens and its compatibility with sustainable agricultural practices.

The physical properties of CAS No. 15850-92-7 are well-documented, with a melting point of approximately 180°C and a solubility profile that makes it suitable for various chemical reactions. Its stability under thermal and oxidative conditions further enhances its suitability for industrial applications.

Recent studies have also explored the use of 4-butoxy-N-(6-ethoxy-1,3-benzothiazol-2-Yl)benzamide as a catalyst in organic synthesis reactions. Its ability to facilitate the formation of complex molecular architectures has opened new avenues for chemical innovation.

In conclusion, CAS No. 15850-92-7, or 4-butoxy-N-(6-Ethoxy-1,3-Benzothiazol -2-Yl)Benzamide, is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new uses for this compound, solidifying its importance in modern chemistry.